Cas no 1443302-85-9 ((3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE)

• Product Name: (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE
• CAS No: 1443302-85-9
• MF: C₁₃H₈ClF₃S
• MW: 288.715831756592
• MDL: MFCD18911283
• CID: 5180096
• Update Time: 2026-03-05

(3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE
• Benzene, 1-chloro-3-[[(3,5-difluorophenyl)thio]methyl]-2-fluoro-

• MDL： MFCD18911283
• Inchi： 1S/C13H8ClF3S/c14-12-3-1-2-8(13(12)17)7-18-11-5-9(15)4-10(16)6-11/h1-6H,7H2
• InChI Key： PNEYLRJEMPXEAU-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(CSC2=CC(F)=CC(F)=C2)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE

Comprehensive Overview of (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE (CAS No. 1443302-85-9)

The compound (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE (CAS No. 1443302-85-9) is a fluorinated and chlorinated sulfane derivative that has garnered significant attention in the field of organic chemistry and materials science. Its unique molecular structure, featuring a 3-chloro-2-fluorobenzyl group and a 3,5-difluorophenyl moiety, makes it a valuable intermediate in the synthesis of advanced materials and specialty chemicals. Researchers and industry professionals are increasingly exploring its applications due to its potential in pharmaceuticals, agrochemicals, and high-performance polymers.

One of the most frequently searched questions related to this compound is: "What are the applications of (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE?" The answer lies in its versatile reactivity. The presence of multiple halogen atoms (fluorine and chlorine) enhances its ability to participate in cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes. This makes it a sought-after building block for designing molecules with tailored properties, such as improved thermal stability or enhanced biological activity.

Another hot topic in the scientific community is the synthetic routes for 1443302-85-9. Recent advancements in green chemistry have led to the development of more sustainable methods for its production, minimizing waste and reducing the use of hazardous reagents. For instance, catalytic fluorination techniques and solvent-free reactions are being explored to improve the efficiency and environmental footprint of its synthesis. These innovations align with the growing demand for eco-friendly chemical processes.

The compound's physicochemical properties are also a subject of interest. Its molecular weight, melting point, and solubility profile are critical parameters for researchers optimizing its use in various applications. For example, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF) makes it suitable for solution-phase reactions, while its stability under ambient conditions ensures ease of handling and storage.

In the context of drug discovery, (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE has shown promise as a precursor for bioactive molecules. Its structural motifs are often found in compounds targeting central nervous system (CNS) disorders and infectious diseases. The ability to fine-tune its electronic and steric properties through further functionalization opens doors to novel therapeutic agents with improved efficacy and safety profiles.

From an industrial perspective, the compound's role in advanced material synthesis cannot be overstated. Its incorporation into polymers and coatings can impart desirable characteristics such as chemical resistance, UV stability, and low surface energy. These attributes are highly valued in sectors like aerospace, electronics, and automotive manufacturing, where performance under extreme conditions is paramount.

Safety and regulatory considerations are also paramount when working with 1443302-85-9. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure workplace safety. Compliance with REACH and other global regulatory frameworks is essential for its commercial use and distribution.

In summary, (3-CHLORO-2-FLUOROBENZYL)(3,5-DIFLUOROPHENYL)SULFANE (CAS No. 1443302-85-9) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique chemical properties, coupled with ongoing research into sustainable synthesis and novel applications, position it as a key player in the future of specialty chemicals. As interest in fluorinated compounds continues to rise, this sulfane derivative is poised to remain at the forefront of innovation.